![molecular formula C20H18BrN3O4 B1231736 2-Bromo-6-[1,4-dioxa-8-azaspiro[4.5]decan-8-yl(oxo)methyl]-11-pyrido[2,1-b]quinazolinone](/img/structure/B1231736.png)
2-Bromo-6-[1,4-dioxa-8-azaspiro[4.5]decan-8-yl(oxo)methyl]-11-pyrido[2,1-b]quinazolinone
Overview
Description
2-bromo-6-[1,4-dioxa-8-azaspiro[4.5]decan-8-yl(oxo)methyl]-11-pyrido[2,1-b]quinazolinone is a pyridopyrimidine.
Scientific Research Applications
Synthesis and Derivatives
- The synthesis of various 2,3-disubstituted 6-bromo-4(3H)-quinazolinones has been described, including their conversion to 4-quinazolinethiones and various derivatives with antibacterial properties (Badr, El-Sherief, & Mahmoud, 1980).
Antiallergy Activity
- A study on 11-oxo-11H-pyrido[2,1-b]quinazoline-8-carboxylic acids revealed several analogues with potent oral antiallergy activity, outperforming cromolyn sodium and doxantrazole in certain tests (Schwender et al., 1979).
Acylation and Regioselectivity Studies
- Research on acylation of 2-methyl-7,9-dioxa-1-azaspiro[4.5]dec-1-ene 1-oxide provides insights into the influence of base and acyl chloride on regioselectivity in the production of pyrroline derivatives (Koszytkowska-Stawińska, Gębarowski, & Sas, 2004).
Antiviral and Cytotoxic Activity
- 6-Bromo-2,3-disubstituted-4(3H)-quinazolinones have been synthesized and evaluated for antiviral activity against various viruses, with some compounds showing potential activity against Pox viruses (Dinakaran, Selvam, Declercq, & Sridhar, 2003).
Solid-Phase Synthesis
- A solid-phase synthesis approach has been developed for fused [2,1-b]quinazolinone alkaloids, useful in the preparation of compounds like vasicinone and deoxyvasicinone (Kamal, Shankaraiah, Devaiah, & Reddy, 2006).
Dopamine Agonist Activity
- Research on 7-methyl-1,4-dioxa-7-azaspiro[4.5]decanes revealed that certain derivatives exhibited potent dopamine agonist activity in specific assays (Brubaker & Colley, 1986).
properties
Product Name |
2-Bromo-6-[1,4-dioxa-8-azaspiro[4.5]decan-8-yl(oxo)methyl]-11-pyrido[2,1-b]quinazolinone |
|---|---|
Molecular Formula |
C20H18BrN3O4 |
Molecular Weight |
444.3 g/mol |
IUPAC Name |
2-bromo-6-(1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl)pyrido[2,1-b]quinazolin-11-one |
InChI |
InChI=1S/C20H18BrN3O4/c21-13-3-4-16-15(12-13)19(26)24-7-1-2-14(17(24)22-16)18(25)23-8-5-20(6-9-23)27-10-11-28-20/h1-4,7,12H,5-6,8-11H2 |
InChI Key |
OOJANGFXTFGKRR-UHFFFAOYSA-N |
SMILES |
C1CN(CCC12OCCO2)C(=O)C3=CC=CN4C3=NC5=C(C4=O)C=C(C=C5)Br |
Canonical SMILES |
C1CN(CCC12OCCO2)C(=O)C3=CC=CN4C3=NC5=C(C4=O)C=C(C=C5)Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3E)-3-[(3,4-dihydroxyphenyl)-hydroxymethylidene]-6,6-dimethyl-5,7-bis(3-methylbut-2-enyl)-1-(5-methyl-2-prop-1-en-2-ylhex-5-enyl)bicyclo[3.3.1]nonane-2,4,9-trione](/img/structure/B1231656.png)
![7-[trans-4-(4-Methylpiperazin-1-Yl)cyclohexyl]-5-(4-Phenoxyphenyl)-7h-Pyrrolo[2,3-D]pyrimidin-4-Amine](/img/structure/B1231660.png)
![acetic acid [(3S,5S,10S,13S)-17-acetyl-10,13-dimethyl-12-oxo-1,2,3,4,5,6,7,8,9,11,14,15-dodecahydrocyclopenta[a]phenanthren-3-yl] ester](/img/structure/B1231662.png)
![{4-[2,2-Bis(5-methyl-1,2,4-oxadiazol-3-YL)-3-phenylpropyl]phenyl}sulfamic acid](/img/structure/B1231665.png)
![N-[3-[4-(dimethylamino)phenyl]prop-2-enylidene]hydroxylamine](/img/structure/B1231673.png)
